Cas no 859853-30-8 (BMS-690514)

BMS-690514 is a potent and selective small-molecule inhibitor targeting the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) tyrosine kinases. It exhibits high inhibitory activity against both wild-type and mutant forms of EGFR, including the T790M resistance mutation. BMS-690514 demonstrates favorable pharmacokinetic properties and has shown efficacy in preclinical models of non-small cell lung cancer (NSCLC) and other solid tumors. Its dual inhibition of EGFR and HER2 makes it a promising candidate for overcoming resistance mechanisms in targeted cancer therapies. The compound is primarily utilized in research settings for investigating kinase signaling pathways and therapeutic applications in oncology.
BMS-690514 structure
BMS-690514 structure
Product Name:BMS-690514
CAS No:859853-30-8
MF:C19H24N6O2
MW:368.432863235474
MDL:MFCD18633295
CID:822641
PubChem ID:11349170
Update Time:2025-10-23

BMS-690514 Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
    • BMS 690514
    • BMS-690514
    • (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperid...
    • (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo-[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
    • (3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol
    • (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]-3-piperidinol (ACI)
    • BMS 6690514
    • (3R,4R)-4-amino-1-[[4-(3-methoxyanilino)pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
    • GTPL7879
    • J-501257
    • NSC799363
    • CS-0244
    • CHEMBL3545396
    • MS-25905
    • BCP9000434
    • NSC-760765
    • BCPP000325
    • BMS690514
    • BRD-K76239644-001-02-6
    • SCHEMBL1219326
    • NSC-799363
    • BMS 690514 [WHO-DD]
    • UNII-VKU5X213Q7
    • NCGC00378630-01
    • 3-Piperidinol, 4-amino-1-((4-((3-methoxyphenyl)amino)pyrrolo(2,1-f)(1,2,4)triazin-5-yl)methyl)-, (3R,4R)-
    • 859853-30-8
    • BDBM185148
    • DB11665
    • AKOS015949393
    • DTXSID3042689
    • NS00072512
    • Q27075363
    • VKU5X213Q7
    • AKOS005266712
    • (3R,4R)-4-amino-1-((4-((3-methoxyphenyl)amino)pyrrolo(2,1-f)(1,2,4)triazin-5-yl)methyl)-3-piperidinol
    • EVRI
    • BRD-K76239644-001-01-8
    • NSC760765
    • HY-10333
    • P12423
    • MFCD18633295
    • (3R,4R)-4-amino-1-({4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)piperidin-3-ol
    • MDL: MFCD18633295
    • Inchi: 1S/C19H24N6O2/c1-27-15-4-2-3-14(9-15)23-19-18-13(5-8-25(18)22-12-21-19)10-24-7-6-16(20)17(26)11-24/h2-5,8-9,12,16-17,26H,6-7,10-11,20H2,1H3,(H,21,22,23)/t16-,17-/m1/s1
    • InChI Key: CSGQVNMSRKWUSH-IAGOWNOFSA-N
    • SMILES: C(N1CC[C@@H](N)[C@H](O)C1)C1C=CN2C=1C(=NC=N2)NC1C=CC=C(OC)C=1

Computed Properties

  • Exact Mass: 368.19607403g/mol
  • Monoisotopic Mass: 368.19607403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.41
  • PSA: 100.94000
  • LogP: 2.08660

BMS-690514 Security Information

BMS-690514 Pricemore >>

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TRC
R059920-2.5mg
(3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo-[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
859853-30-8
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$ 205.00 2022-06-03
TRC
R059920-5mg
(3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo-[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
859853-30-8
5mg
$ 340.00 2022-06-03
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0262-100mg
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol
859853-30-8 96%
100mg
15230.84CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0262-500mg
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol
859853-30-8 96%
500mg
53316.43CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0262-10mg
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol
859853-30-8 96%
10mg
2527.17CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0262-50mg
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol
859853-30-8 96%
50mg
8463.46CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0262-1g
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol
859853-30-8 96%
1g
95972.96CNY 2021-05-07

BMS-690514 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Methanesulfonic acid Solvents: Acetonitrile ,  Water ;  20 - 25 °C; 20 - 60 °C; 3 - 4 h, 50 - 60 °C; 25 - 60 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, pH 5.4
2.1 Reagents: Sodium carbonate ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  30 psi, 45 °C
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: N-Methyl-2-pyrrolidone ;  rt → -20 °C
1.2 Reagents: Methanesulfonyl chloride ;  1.5 h, -16 - -12 °C; 1 h, -12 °C → 0 °C
1.3 Solvents: Acetonitrile ;  -5 - 0 °C; 10 h, 55 °C
2.1 Reagents: Methanesulfonic acid Solvents: Acetonitrile ,  Water ;  20 - 25 °C; 20 - 60 °C; 3 - 4 h, 50 - 60 °C; 25 - 60 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, pH 5.4
3.1 Reagents: Sodium carbonate ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  30 psi, 45 °C
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 3

Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ,  Diisopropylethylamine ;  95 - 105 °C
1.2 Reagents: Sodium hydroxide Solvents: Methanol
1.3 Reagents: Hydrochloric acid
2.1 -
2.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide ;  2 psi
3.1 Reagents: Triethylamine Solvents: N-Methyl-2-pyrrolidone ;  rt → -20 °C
3.2 Reagents: Methanesulfonyl chloride ;  1.5 h, -16 - -12 °C; 1 h, -12 °C → 0 °C
3.3 Solvents: Acetonitrile ;  -5 - 0 °C; 10 h, 55 °C
4.1 Reagents: Methanesulfonic acid Solvents: Acetonitrile ,  Water ;  20 - 25 °C; 20 - 60 °C; 3 - 4 h, 50 - 60 °C; 25 - 60 °C
4.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, pH 5.4
5.1 Reagents: Sodium carbonate ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  30 psi, 45 °C
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  rt
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  30 psi, 45 °C
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 6

Reaction Conditions
1.1 Solvents: Isopropanol ,  Water
2.1 Reagents: Potassium hydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  rt
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: N-Methyl-2-pyrrolidone ;  rt → -15 °C; 2 h, -15 - -10 °C; 1 h, -10 °C → 0 °C
1.2 Reagents: Triethylamine ;  4 h, 60 °C
2.1 Solvents: Isopropanol ,  Water
3.1 Reagents: Potassium hydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  rt
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 8

Reaction Conditions
1.1 Solvents: Ethanol ,  Toluene ;  rt → 65 °C
2.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: N-Methyl-2-pyrrolidone ;  rt → -15 °C; 2 h, -15 - -10 °C; 1 h, -10 °C → 0 °C
2.2 Reagents: Triethylamine ;  4 h, 60 °C
3.1 Solvents: Isopropanol ,  Water
4.1 Reagents: Potassium hydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  rt
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 9

Reaction Conditions
1.1 -
1.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide ;  2 psi
2.1 Reagents: Triethylamine Solvents: N-Methyl-2-pyrrolidone ;  rt → -20 °C
2.2 Reagents: Methanesulfonyl chloride ;  1.5 h, -16 - -12 °C; 1 h, -12 °C → 0 °C
2.3 Solvents: Acetonitrile ;  -5 - 0 °C; 10 h, 55 °C
3.1 Reagents: Methanesulfonic acid Solvents: Acetonitrile ,  Water ;  20 - 25 °C; 20 - 60 °C; 3 - 4 h, 50 - 60 °C; 25 - 60 °C
3.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, pH 5.4
4.1 Reagents: Sodium carbonate ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  30 psi, 45 °C
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

Production Method 10

Reaction Conditions
1.1 Catalysts: Palladium dihydroxide Solvents: Ethanol ,  Methanol ,  Toluene ,  Water ;  1 h, 35 psi, 30 °C
2.1 Solvents: Ethanol ,  Toluene ;  rt → 65 °C
3.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: N-Methyl-2-pyrrolidone ;  rt → -15 °C; 2 h, -15 - -10 °C; 1 h, -10 °C → 0 °C
3.2 Reagents: Triethylamine ;  4 h, 60 °C
4.1 Solvents: Isopropanol ,  Water
5.1 Reagents: Potassium hydroxide Solvents: Isobutanol ,  Toluene ,  Water ;  rt
Reference
Evolution of the Process for the Preparation of a Selective ErbB VEGF Receptor Inhibitor
Mudryk, Boguslaw; et al, Synlett, 2013, 24(3), 305-312

BMS-690514 Raw materials

BMS-690514 Preparation Products

Additional information on BMS-690514

Comprehensive Overview of BMS-690514 (CAS No. 859853-30-8): Mechanism, Applications, and Research Insights

BMS-690514 (CAS No. 859853-30-8) is a small-molecule inhibitor that has garnered significant attention in the field of oncology and targeted therapy. This compound, developed by Bristol-Myers Squibb, is known for its potent activity against epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR) pathways. Its dual inhibitory action makes it a promising candidate for addressing cancer resistance mechanisms, a topic highly searched by researchers and clinicians alike.

The molecular structure of BMS-690514 features a quinazoline core, which is a common pharmacophore in kinase inhibitors. This design enables high selectivity and binding affinity, critical for minimizing off-target effects. Recent studies highlight its potential in non-small cell lung cancer (NSCLC) and renal cell carcinoma (RCC), aligning with the growing interest in precision medicine. Searches for "EGFR inhibitors for NSCLC" or "VEGFR-targeted therapies" often lead to discussions about this compound.

In preclinical models, BMS-690514 demonstrated robust anti-angiogenic and anti-tumor effects. Its ability to simultaneously block EGFR and VEGFR signaling addresses a key challenge in oncology: tumor microenvironment modulation. This dual-target approach is frequently queried in AI-driven drug discovery platforms, reflecting its relevance in modern research. Additionally, its oral bioavailability and pharmacokinetic profile have been optimized for clinical translation.

The compound's development timeline includes Phase I/II trials, where it showed manageable toxicity and preliminary efficacy. Despite discontinuation in later phases, BMS-690514 remains a valuable tool for understanding kinase inhibitor synergies. Researchers often search for "failed oncology drugs with repurposing potential," making this compound a case study in drug development lessons.

Beyond oncology, BMS-690514 has been explored in inflammatory diseases due to its role in cytokine regulation. This versatility aligns with trending searches like "multi-kinase inhibitors in autoimmunity." Its structure-activity relationship (SAR) data are also cited in computational chemistry studies, particularly in machine learning-based drug design.

In summary, BMS-690514 (CAS No. 859853-30-8) exemplifies the convergence of targeted therapy and translational research. While its clinical journey was truncated, its scientific legacy persists in cancer biology and kinase inhibitor development. For those investigating "next-generation EGFR/VEGFR inhibitors" or "overcoming therapeutic resistance," this compound offers rich insights.

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